![B1575288 Protein phosphatase 1 regulatory subunit 3B (172-180)](/img/no-structure.png)
Protein phosphatase 1 regulatory subunit 3B (172-180)
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Description
Protein phosphatase 1 regulatory subunit 3B
Scientific Research Applications
Role in Protein Phosphatase 1 Function : Protein phosphatase 1 (PP1) interacts with various regulatory subunits, including the G-subunit, which targets PP1 to glycogen particles in muscle. This interaction is based on a specific motif present in many PP1-binding subunits (Egloff et al., 1997).
PP2A Regulatory Subunits and Differentiation-induced Phosphoproteins : PP2A, a closely related phosphatase, demonstrates the diversity of regulatory mechanisms in controlling enzyme activity. Its B56 family regulatory subunits, including B56α, B56β, and B56ϵ, show distinct intracellular targeting and expression patterns, indicating the importance of regulatory subunits in cellular function (Mccright et al., 1996).
Diversity and Targeting of PP1 Regulatory Subunits : PP1's catalytic subunit (PP1c) interacts with over fifty regulatory subunits, targeting it to specific subcellular locations. This interaction primarily involves a conserved RVxF motif. Changes in levels, conformation, or phosphorylation status of these subunits regulate PP1c (Cohen, 2002).
PP2A in Cell Growth and Signalling : PP2A's regulatory subunits are crucial for determining its substrate specificity, localization, and activity. This illustrates how regulatory subunits play a pivotal role in phosphatase function (Janssens & Goris, 2001).
Identification of Novel Regulatory Subunits : The discovery of new regulatory subunit families, such as the B56 family, highlights the evolving understanding of phosphatase regulation and the complex roles these subunits play in cellular functions (Mccright & Virshup, 1995).
Involvement in Various Cellular Processes : Regulatory subunits of protein phosphatases like PP1 and PP2A are involved in regulating a wide range of processes, including DNA replication, cell morphology, apoptosis, and more (Virshup, 2000).
Regulation of PP1 by Inhibitory Subunits : Regulatory subunits can also function as inhibitors of PP1, highlighting the complex interplay between catalytic and regulatory components in protein phosphatases (Takemiya, Ariyoshi, & Shimazaki, 2009).
Properties
sequence |
YTDFHCQYV |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Protein phosphatase 1 regulatory subunit 3B (172-180) |
Origin of Product |
United States |
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